Cas no 152212-60-7 (2-Hexanone, 3-hydroxy-,(3R)-)
2-Hexanone, 3-hydroxy-,(3R)- structure
Product Name:2-Hexanone, 3-hydroxy-,(3R)-
CAS No:152212-60-7
MF:C6H12O2
MW:116.158282279968
CID:99320
PubChem ID:11768551
Update Time:2025-04-18
2-Hexanone, 3-hydroxy-,(3R)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Hexanone, 3-hydroxy-,(3R)-
- 2-Hexanone, 3-hydroxy-, (3R)- (9CI)
- LMFA12000077
- SCHEMBL7937569
- CHEBI:179305
- 3R-Hydroxyhexan-2-one
- (3R)-3-hydroxyhexan-2-one
- (r)-3-hydroxyhexan-2-one
- 152212-60-7
-
- Inchi： 1S/C6H12O2/c1-3-4-6(8)5(2)7/h6,8H,3-4H2,1-2H3/t6-/m1/s1
- InChI Key： UHSBCAJZDUQTHH-ZCFIWIBFSA-N
- SMILES： O[C@@H](C(C)=O)CCC
Computed Properties
- Exact Mass: 116.08376
- Monoisotopic Mass: 116.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 78.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
2-Hexanone, 3-hydroxy-,(3R)- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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